![molecular formula C9H18N2O B6204106 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine CAS No. 1877653-59-2](/img/new.no-structure.jpg)
2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine
Overview
Description
2-{5-oxa-8-azaspiro[35]nonan-8-yl}ethan-1-amine is a spirocyclic compound characterized by a unique structure that includes an oxaspiro and azaspiro moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine typically involves the formation of the spirocyclic structure through a series of organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For example, the reaction of an amine with an epoxide can lead to the formation of the spirocyclic ring system .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters .
Chemical Reactions Analysis
Types of Reactions
2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .
Scientific Research Applications
2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine involves its interaction with specific molecular targets. These interactions can modulate biological pathways, leading to various effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
2-{5-oxa-8-azaspiro[3.5]nonan-6-yl}acetic acid hydrochloride: This compound shares a similar spirocyclic structure but differs in its functional groups.
2-Oxa-7-azaspiro[3.5]nonane oxalate: Another related compound with a similar core structure but different substituents.
Uniqueness
2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine is unique due to its specific combination of oxaspiro and azaspiro moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
1877653-59-2 |
|---|---|
Molecular Formula |
C9H18N2O |
Molecular Weight |
170.3 |
Purity |
95 |
Origin of Product |
United States |
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